Cas no 2525-05-5 (4-Butyl-1,2-dihydroxy benzene)

• Product Name: 4-Butyl-1,2-dihydroxy benzene
• CAS No: 2525-05-5
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 43118
• PubChem ID: 14368879
• Update Time: 2025-10-22

4-Butyl-1,2-dihydroxy benzene Chemical and Physical Properties

Names and Identifiers

• 4-Butylpyrocatechol
• 4-Butyl-1,2-benzenediol
• 1,2-Benzenediol,4-butyl
• 1,2-dihydroxy-4-butylbenzene
• 3.4-Dihydroxy-1-butyl-benzol
• 4-Butyl-brenzcatechin
• 4-butyl-pyrocatechol
• 4-n-butylcatechol
• 2525-05-5
• 4-Butyl-1,2-dihydroxy benzene
• LAVPWYRENKSWJM-UHFFFAOYSA-N
• AKOS006273705
• MFCD00873218
• 4-butylbenzene-1, 2-diol
• EN300-1599518
• D84238
• CS-0163331
• SCHEMBL1052163
• BDBM50483035
• 4-Butylbenzene-1,2-diol
• DTXSID10559498
• CHEMBL1276242
• 5-butylcatechol
• BS-16319
• FT-0692426
• Pyrocatechol, 4-butyl- (6CI,7CI,8CI); 4-Butyl-1,2-benzenediol; 1,2-Dihydroxy-4-butylbenzene; 4-Butylcatechol; 4-Butylpyrocatechol
• 1,2-Benzenediol, 4-butyl-

• Inchi： 1S/C10H14O2/c1-2-3-4-8-5-6-9(11)10(12)7-8/h5-7,11-12H,2-4H2,1H3
• InChI Key： LAVPWYRENKSWJM-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)CCCC)O

Computed Properties

• Exact Mass: 166.09900
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.092
• Melting Point: Not available
• Boiling Point: 300 ºC
• Flash Point: 144 ºC
• PSA: 40.46000
• LogP: 2.44040
• Vapor Pressure: Not available

4-Butyl-1,2-dihydroxy benzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols

Additional information on 4-Butyl-1,2-dihydroxy benzene

4-Butyl-1,2-dihydroxy benzene (CAS No. 2525-05-5): Properties, Applications, and Industry Insights

4-Butyl-1,2-dihydroxy benzene, also known by its CAS No. 2525-05-5, is a versatile organic compound with significant applications in various industries. This dihydroxy benzene derivative is characterized by its unique molecular structure, featuring a butyl group attached to a benzene ring with two hydroxyl groups. Its chemical properties make it valuable in antioxidant formulations, cosmetic additives, and industrial synthesis. In recent years, the demand for sustainable chemical alternatives has surged, placing compounds like 4-Butyl-1,2-dihydroxy benzene in the spotlight due to their potential in green chemistry and biodegradable materials.

The compound's antioxidant capabilities are particularly noteworthy. As consumers increasingly seek skin-friendly ingredients in cosmetics, 4-Butyl-1,2-dihydroxy benzene has gained attention for its ability to neutralize free radicals, making it a popular choice in anti-aging creams and sun protection products. Researchers are also exploring its role in polymeric stabilizers, where it enhances the durability of plastics without compromising environmental safety. This aligns with the global shift toward eco-friendly manufacturing and circular economy practices.

From a technical perspective, CAS No. 2525-05-5 exhibits moderate solubility in organic solvents, which facilitates its incorporation into liquid formulations. Its stability under high temperatures further broadens its utility in industrial coatings and adhesive systems. Recent studies highlight its compatibility with bio-based polymers, addressing the growing demand for renewable material solutions. Companies specializing in specialty chemicals are investing in scalable production methods to meet the rising market needs.

In the pharmaceutical sector, 4-Butyl-1,2-dihydroxy benzene is being investigated for its potential therapeutic properties. Preliminary research suggests it may play a role in neuroprotective agents, though further clinical validation is required. This has sparked interest among biomedical researchers and drug development teams, who are keen to explore its mechanisms of action. Such applications underscore the compound's multidisciplinary relevance.

As sustainability becomes a priority, the synthesis of 4-Butyl-1,2-dihydroxy benzene via catalytic processes is gaining traction. Innovations in catalyst design aim to reduce energy consumption and waste generation, aligning with green chemistry principles. Additionally, its biodegradability profile makes it a candidate for replacing traditional petroleum-derived additives in consumer products. These advancements are frequently discussed in forums focused on sustainable innovation and clean technology.

For businesses and researchers, understanding the regulatory landscape surrounding CAS No. 2525-05-5 is critical. Compliance with REACH and other international safety standards ensures market accessibility. Analytical techniques such as HPLC and GC-MS are commonly employed to verify purity, a key factor for end-users in high-performance applications. Transparency in supply chain management further enhances trust among stakeholders.

In conclusion, 4-Butyl-1,2-dihydroxy benzene represents a convergence of scientific innovation and market-driven demand. Its adaptability across industries—from personal care to advanced materials—positions it as a compound of enduring relevance. As research continues to uncover new applications, its role in sustainable development will likely expand, offering solutions to some of today's most pressing environmental challenges.